2-amino-1-(4-bromophenyl)-1-butanone hydrochloride

• IUPAC Name: 2-amino-1-(4-bromophenyl)butan-1-one;hydrochloride
• InChI: InChI=1S/C10H12BrNO.ClH/c1-2-9(12)10(13)7-3-5-8(11)6-4-7;/h3-6,9H,2,12H2,1H3;1H
• InChI Key: HWUNERCDNJMVAK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)C1=CC=C(C=C1)Br)N.Cl
• Molecular Formula: C10H13BrClNO
• Molecular Weight: 278.57 g/mol

Description

2-amino-1-(4-bromophenyl)-1-butanone hydrochloride, also known as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), is a synthetic psychedelic drug that belongs to the phenethylamine family. It was first synthesized in 1974 by Alexander Shulgin and has since been used for recreational purposes due to its hallucinogenic effects. However, it has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

The exact mechanism of action of 2C-B is not fully understood, but it is believed to act primarily as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. It also has affinity for other serotonin receptors, as well as dopamine receptors, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
2C-B has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its psychoactive effects. It has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation and muscle tension.

Advantages and Limitations for Lab Experiments

One advantage of using 2C-B in scientific research is its relatively low toxicity compared to other psychedelic drugs, such as LSD and psilocybin. It also has a shorter duration of action, which may make it more suitable for certain types of studies. However, its psychoactive effects may make it difficult to blind participants, which could potentially bias results.

Future Directions

There are several potential future directions for research on 2C-B. One area of interest is its potential therapeutic applications, particularly in the treatment of anxiety, depression, and PTSD. Further studies are needed to determine its safety and efficacy in humans. Another area of interest is its mechanism of action, which is not fully understood. Future research could investigate its effects on other neurotransmitter systems, as well as its potential interactions with other drugs. Additionally, more studies are needed to determine the long-term effects of 2C-B use on the brain and body.

Scientific Research Applications

2C-B has been studied for its potential therapeutic applications, particularly in the treatment of anxiety, depression, and post-traumatic stress disorder (PTSD). It has been shown to have anxiolytic and antidepressant effects in animal models, as well as the ability to enhance social behavior and decrease fear.